sodium 2-[5-(oxan-4-yl)-4H-1,2,4-triazol-3-yl]acetate

• IUPAC Name: sodium;2-[3-(oxan-4-yl)-1H-1,2,4-triazol-5-yl]acetate
• InChI: InChI=1S/C9H13N3O3.Na/c13-8(14)5-7-10-9(12-11-7)6-1-3-15-4-2-6;/h6H,1-5H2,(H,13,14)(H,10,11,12);/q;+1/p-1
• InChI Key: ZUMYMMYRKLBMBY-UHFFFAOYSA-M
• Canonical SMILES: C1COCCC1C2=NNC(=N2)CC(=O)[O-].[Na+]
• Molecular Formula: C9H12N3NaO3
• Molecular Weight: 233.20 g/mol

Description

Synthesis Analysis

The synthesis of 1,2,3-triazole hybrids, which are similar to the compound , involves a Cu(I) catalyzed [3 + 2] dipolar cycloaddition between N-substituted(prop-2-yn-1-yl)amines and benzyl 2-azidoacetates. The triazoles are then thoroughly characterized using different spectral techniques.

Scientific Research Applications

1. Pharmaceutical Applications of 1,2,4-Triazole Derivatives

A study by Danilchenko (2017) explored the biochemical parameters in blood serum during the treatment with a compound closely related to your chemical of interest, emphasizing its potential as an antioxidant and immune-modulating agent. This research suggests that derivatives of 1,2,4-triazole could have significant pharmacological benefits, hinting at the broad therapeutic potential of compounds within this chemical class (Danilchenko, 2017).

2. Antitumor Properties of 1,2,4-Triazole Copper(I) Complexes

Marzano et al. (2006) synthesized and characterized copper(I) complexes containing 1,2,4-triazole ligands, demonstrating in vitro antitumor activity comparable or superior to cisplatin against several human tumor cell lines. This suggests the potential of 1,2,4-triazole derivatives in developing new anticancer therapies (Marzano et al., 2006).

3. Thermal Energy Storage Applications of Sodium Acetate

Kong et al. (2016) investigated sodium acetate trihydrate as a phase change material for heat storage, focusing on improving its thermal properties and overcoming issues like phase separation. The study presents sodium acetate trihydrate as a viable material for solar heating systems, highlighting the importance of additives in enhancing its performance and stability (Kong et al., 2016).

Mechanism of Action

Target of Action

Similar 1,2,4-triazole derivatives have been studied for their anticancer properties . These compounds are known to interact with the aromatase enzyme, which plays a crucial role in the biosynthesis of estrogens .

Mode of Action

It’s known that 1,2,4-triazole derivatives can form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds .

Biochemical Pathways

The aromatase enzyme, a potential target of similar compounds, is involved in the conversion of androgens to estrogens . This process is critical in various physiological functions and in the progression of certain types of cancer.

Pharmacokinetics

The ability of 1,2,4-triazole derivatives to form hydrogen bonds can potentially improve their pharmacokinetic properties .

Result of Action

Similar 1,2,4-triazole derivatives have shown promising cytotoxic activity against certain cancer cell lines .